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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640 Get Quote

Important Note: Initial research indicates a lack of specific data on "2-Undecanone, 3,3-
dimethyl-" within the context of insect pheromone research. The following application notes

and protocols are provided for the closely related and extensively studied compound 2-

Undecanone, a naturally occurring methyl ketone with significant applications in insect

repellency and pest management.

Introduction
2-Undecanone is a volatile organic compound found in various plants, such as wild tomatoes,

bananas, and strawberries, as well as in some insects.[1][2] It is recognized for its strong

repellent and, in some cases, insecticidal properties against a range of arthropods.[3][4] This

document provides detailed application notes and experimental protocols for researchers,

scientists, and drug development professionals interested in utilizing 2-Undecanone in insect

semiochemical research and integrated pest management strategies.
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Property Value

IUPAC Name Undecan-2-one

Synonyms Methyl nonyl ketone

Molecular Formula C11H22O

Molecular Weight 170.29 g/mol [5]

Appearance Colorless to pale yellow liquid[5]

Odor Citrus, fatty, rue-like[5]

Section 1: Application Notes
Repellent and Insecticidal Activity
2-Undecanone has demonstrated significant repellent effects against various insect species,

including mosquitoes and ticks.[3][6] It is the active ingredient in some commercial arthropod

repellents.[4] Its mode of action can vary from acting as a spatial repellent to a contact toxicant

or fumigant at higher concentrations.[4][7]

Semiochemical Classification
Depending on the context and the interacting species, 2-Undecanone can function as:

Allomone: A chemical that benefits the producer (e.g., a plant) by deterring herbivores, with a

neutral or negative effect on the receiver (the insect).[8][9]

Kairomone: While less common for this compound, in some scenarios, a specialist herbivore

might use it as a cue to locate a host plant.

Synomone: A chemical that benefits both the producer and receiver. For instance, the

emission of 2-undecanone by a plant under herbivore attack could attract predators or

parasitoids of that herbivore.[8]

The specific role of 2-Undecanone is context-dependent, varying with the insect species, plant

host, and environmental conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://www.mdpi.com/2305-6304/12/2/159
https://patents.google.com/patent/CA2441295C/en
https://www.researchgate.net/publication/271212460_The_Activity_of_Methyl_Ketones_as_Fumigants_for_Insect_Control
https://www.researchgate.net/publication/271212460_The_Activity_of_Methyl_Ketones_as_Fumigants_for_Insect_Control
https://www.researchgate.net/publication/391058614_Different_concentrations_of_2-Undecanone_triggers_repellent_and_nematicidal_responses_in_Caenorhabditis_elegans
http://www.entomologa.ru/outline/67.htm
https://en.wikipedia.org/wiki/Semiochemical
http://www.entomologa.ru/outline/67.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15451640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Semiochemical Functions of 2-Undecanone
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Caption: Inter-species signaling pathways involving 2-Undecanone.

Section 2: Quantitative Data
Table 1: Repellent and Toxic Effects of 2-Undecanone on
Various Arthropods
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Species Effect Concentration Notes

Solenopsis invicta

(Red Imported Fire

Ant)

Repellency 62.5 µg/g
Similar efficacy to

DEET.[10]

Solenopsis invicta

(Red Imported Fire

Ant)

Toxicity (LC50) 44.59 µg/g
Demonstrates contact

toxicity.[10]

Heliothis zea (Corn

Earworm)

Pupal Deformity &

Mortality
Not specified

Effective alone and in

combination with 2-

tridecanone.[4]

Manduca sexta

(Tobacco Hornworm)
No effect Not specified

Larvae and pupae

were unaffected in the

cited study.[4]

Caenorhabditis

elegans (Nematode)
Repellent Behavior 1–5 mg/mL

Signal detected by

AWB olfactory

sensory neurons.[7]

[11]

Caenorhabditis

elegans (Nematode)
Nematicidal 0.06–0.08 mg/mL

Induces intracellular

calcium accumulation.

[7][11]

Mosquitoes and Ticks Repellency 0.001% to 60% (w/w)

Effective in various

formulations for

topical application.[12]

Section 3: Experimental Protocols
Protocol for Y-Tube Olfactometer Bioassay
This protocol is designed to test the repellent or attractive effects of 2-Undecanone on a target

insect species.

Objective: To determine the behavioral response of an insect to volatile 2-Undecanone.

Materials:
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Y-tube glass olfactometer

Air pump or compressed air source

Flow meters

Charcoal and water filters for air purification

Test insect chamber

Odor source chambers

2-Undecanone (high purity)

Solvent (e.g., hexane or paraffin oil)

Filter paper strips

Stopwatch

Procedure:

Preparation of Test Substance: Prepare serial dilutions of 2-Undecanone in the chosen

solvent. A common starting range is 0.1% to 10% (v/v). Apply a standard amount (e.g., 10

µL) of the solution to a filter paper strip. Allow the solvent to evaporate completely.

Control Preparation: Apply 10 µL of the pure solvent to a separate filter paper strip.

Olfactometer Setup:

Connect the air source to the filters and then to the flow meters.

Split the airflow equally into the two arms of the Y-tube.

Place the 2-Undecanone-treated filter paper in one odor source chamber and the solvent

control in the other.

Maintain a constant airflow (e.g., 200 mL/min) through each arm.
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Insect Acclimatization: Keep the test insects (e.g., 20 adult females) in a clean chamber with

no food for 2-4 hours before the experiment.

Bioassay:

Introduce a single insect into the base of the Y-tube.

Start the stopwatch.

Observe the insect's movement. A choice is recorded when the insect moves a set

distance (e.g., two-thirds) down one arm and remains there for at least 30 seconds.

If no choice is made within a set time (e.g., 5 minutes), the insect is recorded as "no

choice."

After testing a set number of insects (e.g., 10), clean the olfactometer thoroughly with

solvent and bake it in an oven to remove any residual odors.

Rotate the arms of the olfactometer between trials to avoid positional bias.

Data Analysis: Use a Chi-square test or a binomial test to determine if the number of insects

choosing the treatment arm is significantly different from those choosing the control arm.
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Y-Tube Olfactometer Workflow

Prepare 2-Undecanone Solution and Control

Set up Y-Tube Olfactometer with Airflow
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Caption: Workflow for a standard Y-tube olfactometer bioassay.

Protocol for Fumigant Toxicity Assay
This protocol assesses the insecticidal activity of 2-Undecanone in a vapor phase.

Objective: To determine the concentration of 2-Undecanone vapor required to cause mortality

in a target insect population.

Materials:

Sealed containers (e.g., glass jars with airtight lids) of a known volume.
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Small vials or petri dishes.

2-Undecanone (high purity).

Test insects.

Incubator or environmental chamber.

Procedure:

Preparation: Place a known number of insects (e.g., 20) into each sealed container. Provide

a food source if the assay duration is long.

Application:

Apply a precise volume of 2-Undecanone onto a small piece of filter paper placed inside a

small vial (to prevent direct contact with the insects).

Place the vial inside the sealed container. The concentration is calculated as the amount

of 2-Undecanone per volume of the container (e.g., µL/L).

Prepare several containers with a range of concentrations.

Prepare a control container with no 2-Undecanone.

Incubation: Seal the containers and place them in an incubator set to controlled conditions

(e.g., 25°C, 60% RH, 12:12 L:D photoperiod).

Data Collection: Record insect mortality at set time intervals (e.g., 24, 48, 72 hours). An

insect is considered dead if it is unable to move when prodded.

Data Analysis: Calculate the percentage of mortality for each concentration at each time

point. Use probit analysis to determine the LC50 (lethal concentration for 50% of the

population) and LT50 (lethal time for 50% of the population) values.

Conclusion
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2-Undecanone is a versatile and potent semiochemical with significant potential in the

development of eco-friendly pest management solutions. The protocols and data presented

here provide a foundation for researchers to explore its efficacy and mode of action against

various insect pests. Further research could focus on synergistic effects with other

semiochemicals, development of optimized controlled-release formulations, and field-level

validation of its repellent and insecticidal properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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